Cas no 344898-20-0 (2-(2-methanesulfonyl-1H-1,3-benzodiazol-1-yl)-1-(morpholin-4-yl)ethan-1-one)

• Product Name: 2-(2-methanesulfonyl-1H-1,3-benzodiazol-1-yl)-1-(morpholin-4-yl)ethan-1-one
• CAS No: 344898-20-0
• MF: C₁₄H₁₇N₃O₄S
• MW: 323.367481946945
• CID: 5474932
• PubChem ID: 5123234
• Update Time: 2025-07-29

2-(2-methanesulfonyl-1H-1,3-benzodiazol-1-yl)-1-(morpholin-4-yl)ethan-1-one Chemical and Physical Properties

Names and Identifiers

• 2-(2-methanesulfonyl-1H-1,3-benzodiazol-1-yl)-1-(morpholin-4-yl)ethan-1-one
• SR-01000114830
• 2-[2-(methylsulfonyl)benzimidazolyl]-1-morpholin-4-ylethan-1-one
• SR-01000114830-1
• 2-(2-(methylsulfonyl)-1H-benzo[d]imidazol-1-yl)-1-morpholinoethanone
• 2-(methylsulfonyl)-1-(2-morpholin-4-yl-2-oxoethyl)-1H-benzimidazole
• Oprea1_380463
• F2640-0010
• AKOS024302278
• 344898-20-0
• 2-(2-methylsulfonylbenzimidazol-1-yl)-1-morpholin-4-ylethanone

• Inchi： 1S/C14H17N3O4S/c1-22(19,20)14-15-11-4-2-3-5-12(11)17(14)10-13(18)16-6-8-21-9-7-16/h2-5H,6-10H2,1H3
• InChI Key： APHYVHKBWZKIAY-UHFFFAOYSA-N
• SMILES： S(C)(C1=NC2C=CC=CC=2N1CC(N1CCOCC1)=O)(=O)=O

Computed Properties

• Exact Mass: 323.09397721g/mol
• Monoisotopic Mass: 323.09397721g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 22
• Rotatable Bond Count: 3
• Complexity: 513
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 89.9Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzimidazoles Sulfinylbenzimidazoles